5α-Cholestane-3α,7α,12α,25,26-pentaol
5α-Cholestane-3α,7α,12α,25,26-pentaol
Brand Name:
Vulcanchem
CAS No.:
16991-60-9
VCID:
VC0098413
InChI:
InChI=1S/C27H48O5/c1-16(6-5-10-25(2,32)15-28)19-7-8-20-24-21(14-23(31)27(19,20)4)26(3)11-9-18(29)12-17(26)13-22(24)30/h16-24,28-32H,5-15H2,1-4H3/t16-,17-,18-,19-,20+,21+,22-,23+,24+,25?,26+,27-/m1/s1
SMILES:
CC(CCCC(C)(CO)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C27H48O5
Molecular Weight:
452.7 g/mol
5α-Cholestane-3α,7α,12α,25,26-pentaol
CAS No.: 16991-60-9
Main Products
VCID: VC0098413
Molecular Formula: C27H48O5
Molecular Weight: 452.7 g/mol
| CAS No. | 16991-60-9 |
|---|---|
| Product Name | 5α-Cholestane-3α,7α,12α,25,26-pentaol |
| Molecular Formula | C27H48O5 |
| Molecular Weight | 452.7 g/mol |
| IUPAC Name | (3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R)-6,7-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol |
| Standard InChI | InChI=1S/C27H48O5/c1-16(6-5-10-25(2,32)15-28)19-7-8-20-24-21(14-23(31)27(19,20)4)26(3)11-9-18(29)12-17(26)13-22(24)30/h16-24,28-32H,5-15H2,1-4H3/t16-,17-,18-,19-,20+,21+,22-,23+,24+,25?,26+,27-/m1/s1 |
| Standard InChIKey | XZDHXPDYLPEFQI-GIQUADRUSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(CO)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCCC(C)(CO)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCCC(C)(CO)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Synonyms | 5α-Bufol |
| PubChem Compound | 5284193 |
| Last Modified | Nov 11 2021 |
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